Cas no 1461705-15-6 (4-(difluoromethyl)cycloheptan-1-amine)

• Product Name: 4-(difluoromethyl)cycloheptan-1-amine
• CAS No: 1461705-15-6
• MF: C₈H₁₅F₂N
• MW: 163.208209276199
• CID: 5180346
• PubChem ID: 86775160
• Update Time: 2025-06-08

4-(difluoromethyl)cycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, 4-(difluoromethyl)-
• 4-(difluoromethyl)cycloheptan-1-amine

• Inchi： 1S/C8H15F2N/c9-8(10)6-2-1-3-7(11)5-4-6/h6-8H,1-5,11H2
• InChI Key： RJACPYJEYMIIAL-UHFFFAOYSA-N
• SMILES： C1(N)CCCC(C(F)F)CC1

Additional information on 4-(difluoromethyl)cycloheptan-1-amine

Professional Introduction to 4-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461705-15-6)

4-(difluoromethyl)cycloheptan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1461705-15-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of cycloalkyl amines, characterized by a seven-membered cycloalkane ring substituted with an amine group at the 1-position and a difluoromethyl group at the 4-position. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the synthesis of novel bioactive molecules.

The difluoromethyl group is a key structural moiety in many pharmacologically active compounds, known for its ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. In the context of 4-(difluoromethyl)cycloheptan-1-amine, the presence of this group suggests potential applications in the design of drugs targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of such compounds with biological receptors, providing insights into their mechanism of action.

One of the most compelling aspects of 4-(difluoromethyl)cycloheptan-1-amine is its versatility in synthetic chemistry. The cycloheptane ring provides a rigid scaffold that can be modified through various chemical reactions, allowing for the introduction of additional functional groups or side chains. This flexibility has been exploited in the development of libraries of derivatives, each with distinct pharmacological profiles. For instance, researchers have explored analogs of this compound that incorporate additional heterocycles or aromatic systems, aiming to enhance their interaction with specific enzymes or receptors.

In recent years, there has been growing interest in the use of fluorinated compounds in medicinal chemistry due to their favorable physicochemical properties. The fluorine atoms in the difluoromethyl group contribute to increased lipophilicity and reduced susceptibility to enzymatic degradation, which are critical factors for drug efficacy. Furthermore, fluorine substitution can influence electronic distributions within the molecule, leading to altered binding interactions with biological targets. These properties have made fluorinated compounds valuable tools in the development of next-generation therapeutics.

The synthesis of 4-(difluoromethyl)cycloheptan-1-amine involves multi-step organic transformations, often starting from commercially available precursors such as cycloheptanone or cycloheptanamine. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to introduce the desired functional groups with high precision. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the growing sophistication of modern organic synthesis techniques.

From a pharmaceutical perspective, 4-(difluoromethyl)cycloheptan-1-amine has shown promise as a lead compound for further drug development. Preclinical studies have begun to explore its potential applications in modulating pathways associated with diseases such as cancer and inflammatory disorders. The amine functionality at the 1-position provides a site for further derivatization, allowing researchers to fine-tune physicochemical properties such as solubility and bioavailability. Additionally, the cycloheptane ring offers a stable framework that can be modified without compromising core structural integrity.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for novel bioactive compounds like 4-(difluoromethyl)cycloheptan-1-amine. By systematically testing large libraries of compounds against biological targets, researchers can rapidly identify promising candidates for further investigation. This approach has been particularly effective in identifying inhibitors or modulators of key enzymes and receptors involved in disease pathways. The combination of HTS with computational modeling has allowed for more targeted and efficient drug discovery campaigns.

Another area where 4-(difluoromethyl)cycloheptan-1-amine holds potential is in the development of radiolabeled probes for diagnostic imaging. The incorporation of fluorine isotopes such as fluorine-18 (¹⁸F) into pharmaceutical compounds enables positron emission tomography (PET) imaging studies, providing valuable insights into disease mechanisms and treatment responses. Researchers are exploring ways to functionalize 4-(difluoromethyl)cycloheptan-1-amine with PET-compatible labels, opening up possibilities for non-invasive monitoring of therapeutic interventions.

The environmental and regulatory considerations associated with fluorinated compounds are also important factors in their development and use. While fluorine atoms offer numerous advantages from a pharmacological standpoint, their persistence in the environment raises concerns about long-term ecological impacts. Regulatory agencies have established guidelines to ensure that fluorinated drugs are developed and used responsibly, balancing therapeutic benefits with environmental safety.

In conclusion,4-(difluoromethyl)cycloheptan-1-amine (CAS No. 1461705-15-6) represents a fascinating example of how structural modifications can yield novel bioactive molecules with significant therapeutic potential. Its unique combination of structural features—specifically the presence of a difluoromethyl group on a cycloheptane ring—makes it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new applications for this compound,4-(difluoromethyl)cycloheptan-1-amine is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.